Cas no 23786-32-5 (Phenol, 2-amino-4,6-bis(1,1-dimethylpropyl)-)

• Product name: Phenol, 2-amino-4,6-bis(1,1-dimethylpropyl)-
• CAS No: 23786-32-5
• MF: C₁₆H₂₇NO
• MW: 249.391684770584
• CID: 1415455
• PubChem ID: 14918000

Phenol, 2-amino-4,6-bis(1,1-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-amino-4,6-bis(1,1-dimethylpropyl)-
• 2-amino-4,6-bis(2-methylbutan-2-yl)phenol
• SCHEMBL7036531
• 2-amino-4,6-di-tert-pentylphenol
• AKOS012796299
• DTXSID50565376
• 23786-32-5

• Inchi： InChI=1S/C16H27NO/c1-7-15(3,4)11-9-12(16(5,6)8-2)14(18)13(17)10-11/h9-10,18H,7-8,17H2,1-6H3
• InChI Key： FVSGONBRARQDFN-UHFFFAOYSA-N
• SMILES： CCC(C)(C)C1=CC(=C(C(=C1)N)O)C(C)(C)CC

Computed Properties

• Exact Mass: 249.20941
• Monoisotopic Mass: 249.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25